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Compound of Interest

Compound Name: Magnesium aspartate dihydrate

Cat. No.: B8020939

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and
quality control of magnesium L-aspartate dihydrate (CsH12MgN20s-2H20). This document
outlines detailed experimental protocols derived from established methods, presents key
guantitative data in a structured format, and includes graphical representations of the synthesis
workflow for enhanced clarity.

Introduction

Magnesium L-aspartate dihydrate is the magnesium salt of the naturally occurring amino acid,
L-aspartic acid. It serves as a highly bioavailable source of magnesium, a crucial mineral for
numerous physiological functions. This compound is a white or almost white crystalline powder
or colorless crystals, freely soluble in water.[1] Its applications span pharmaceuticals, dietary
supplements, and cosmetics.

Physicochemical Properties

A thorough understanding of the physicochemical properties of magnesium L-aspartate
dihydrate is essential for its synthesis, handling, and formulation.
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Property Value Reference
Molecular Formula CsH12MgN20s-2H20 [2]
Molecular Weight 324.53 g/mol [2]

CAS Number 2068-80-6 (21131141

White crystalline powder or
Appearance [1][2](3]
colorless crystals

Solubility Freely soluble in water [1]

pH (2.5% solution) 6.0-8.0 [2][5]
Specific Optical Rotation +20.5° to +23.0° [1112][5]
Water Content 10.0% - 14.0% [1][2][5]

Synthesis of Magnhesium L-Aspartate Dihydrate

The synthesis of magnesium L-aspartate dihydrate typically involves the reaction of L-aspartic
acid with a magnesium source, such as magnesium oxide, magnesium hydroxide, or
magnesium carbonate, in an aqueous solution. The dihydrate is then crystallized from the
solution.

General Reaction Scheme

The fundamental reaction can be represented as:
2 CaH7NOa4 + Mg(OH)2 — CsH12MgN20s + 2 H20

L-Aspartic Acid + Magnesium Hydroxide — Magnesium L-Aspartate + Water

Experimental Protocol: Aqueous Synthesis Method

This protocol is based on methods described in various patents and publications.[6][7][8]
Materials:

e L-Aspartic Acid
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Magnesium Oxide (or Magnesium Hydroxide / Magnesium Carbonate)

Purified Water

Ethanol (for precipitation)

Hydrochloric Acid or L-Aspartic Acid (for pH adjustment)

Equipment:

Glass reactor with overhead stirrer and temperature control

pH meter

Filtration apparatus (e.g., Buchner funnel)

Rotary evaporator

Vacuum oven

Procedure:

e Reaction:

[e]

Charge the reactor with a specific volume of purified water.

o

With stirring, add the magnesium source (e.g., magnesium oxide) to the water.

[¢]

Slowly add L-aspartic acid to the suspension in a 2:1 molar ratio of L-aspartic acid to
magnesium.

[¢]

Heat the reaction mixture to 70-80°C and maintain for 2-3 hours.[7]
e pH Adjustment:
o After the reaction is complete, cool the solution and measure the pH.

o Adjust the pH to a range of 6.0 to 7.5 using a dilute solution of hydrochloric acid or by
adding small portions of L-aspartic acid.[6][7]
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¢ Filtration and Concentration:

o Filter the reaction mixture to remove any unreacted starting materials or insoluble
impurities.

o Concentrate the filtrate using a rotary evaporator until the solution becomes
supersaturated.[7]

o Crystallization and Isolation:
o Cool the supersaturated solution to induce crystallization.

o Alternatively, the concentrated aqueous solution can be added to a water-miscible organic
solvent, such as ethanol, to precipitate the product.[6]

o Collect the precipitated crystals by filtration.
e Drying:
o Wash the crystals with a small amount of cold ethanol.

o Dry the product in a vacuum oven at a temperature between 50-80°C to a constant weight.

[6][8]

Synthesis Workflow Diagram
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Synthesis Workflow for Magnesium L-Aspartate Dihydrate
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Magnesium L-Aspartate Dihydrate
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Quality Control Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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